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Concept Description Key Mechanism

Alloy Sensitization Metallurgical condition where
specific heating causes

precipitation of chromium
carbides at grain boundaries [1]

[2].

Chromium depletion near boundaries
creates zones with less than 10.5% Cr,

making them anodic and susceptible to
intergranular attack [3] [2].

Polythionic Acid
Stress Corrosion
Cracking (PTA SCC)

Intergranular cracking of

sensitized austenitic alloys in
specific environments [1] [2].

Sulfide scale on metal reacts with air (O₂)

and moisture (H₂O) to form polythionic
acids (H₂SₓOₖ), which corrode chromium-

depleted grain boundaries [1] [3] [4].

Sensitization Temperature Ranges for Austenitic Alloys

The table below summarizes reported temperature ranges for sensitization, which is a critical factor for PTA

SCC susceptibility [1].
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Material / Condition
Sensitization
Temperature Range

Notes / References

General Austenitic
Stainless Steels

400°C to 800°C
(approx. 750°F to
1500°F) [4] [2].

Rate of sensitization increases with temperature

within this range [1].

Weld Heat-Affected
Zones (HAZ)

-- Particularly susceptible due to thermal cycles during
welding [4].

Low-Carbon "L"
Grades (e.g., 304L,
316L)

-- Less susceptible to sensitization from welding; can
sensitize after several hours above ~540°C

(~1000°F) or long-term above ~400°C (~750°F) [4]
[2].

Chemically
Stabilized Grades
(e.g., 321, 347)

-- Grades with Ti or Nb resist sensitization by forming
carbides before chromium [1].

PTA SCC Prevention and Mitigation Strategies

Preventing PTA SCC requires a strategy that addresses the material, environment, and stress. The following

methods are recommended in industry standards like NACE SP0170 [1] [2] [5].

Method Key Procedure Details Application Notes

Alkaline Washing
(Neutralization)

Rinse with 2-2.5 wt% soda ash

solution; circulate/soak min. 2 hrs;
maintain pH ≥9 and chlorides <1000

ppm (prefer <50 ppm); add 0.4 wt%
sodium nitrate inhibitor [1].

Must occur under inert atmosphere

before air exposure; ensure solution
contacts all internal surfaces; effective

draining is critical to prevent other
corrosion [1] [5].

Nitrogen Purging Use dry nitrogen to exclude oxygen;
maintain O₂ level <50 ppm [1] [5].

Keeps system dry and oxygen-free;
good for short outages or when

equipment remains closed [1] [5].
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Method Key Procedure Details Application Notes

Dry Air Purge Use dehumidified air; maintain dew
point of air ≥22°C (40°F) below internal

metal temperature [1] [5].

Prevents moisture condensation on
metal surfaces [5].

Material Selection Use low-carbon "L" grades or stabilized

grades (321, 347) [1] [4] [2].

"L" grades resist sensitization from

welding; stabilized grades resist
sensitization from high-temp service

[1] [4].

Operational
Protection for
Heaters

Keep firebox heated above dew point

using pilots or portable heaters [1] [5].

Protects external surfaces of tubes

from condensation when sulfide scales
are present [1] [5] [6].

Inspection and Detection of PTA SCC

Detecting PTA SCC can be challenging and often requires specific techniques [4].

Primary Method: Liquid Penetrant Testing (PT) [4].
Challenge: Cracks are often filled with tight, corrosive deposits that can hide the flaw. Light

sanding with a flapper disc may be necessary to clean the surface and improve the sensitivity
of the inspection [4].

Laboratory Analysis: For positive identification, metallographic analysis and Scanning Electron
Microscopy (SEM) are used. These methods confirm the intergranular crack path and can help

differentiate PTA SCC from other failure types [3] [4].

The following diagram illustrates the logical workflow for preventing PTA SCC during a shutdown,

integrating the key strategies discussed above.
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Start: Unit Shutdown

Will equipment be opened
to air & moisture?

Keep System Closed & Hot

 No

Apply PTA SCC Protection

 Yes

PTA SCC Risk Mitigated

Select Primary
Protection Method

Nitrogen Purging
(Maintain O₂ < 50 ppm)

Alkaline Washing
(2% Soda Ash, pH≥9, Circulate ≥2h)

Dry Air Purge
(Dew Point 22°C below metal temp)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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